2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H19NO3S/c1-15-8-9-16(2)20(14-15)25(22,23)21-17-10-12-19(13-11-17)24-18-6-4-3-5-7-18/h3-14,21H,1-2H3
• InChI Key: UKNHPDOVDKRQJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide, also known as DPNBS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DPNBS is a sulfonamide derivative that has been shown to have promising effects in various fields of research, including biochemistry and physiology. In

Mechanism of Action

2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide binds to the ligand-binding domain of ERRs, leading to a conformational change that allows for coactivator recruitment and subsequent activation of transcription. This activation leads to changes in gene expression and physiological effects.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide can stimulate mitochondrial biogenesis, increase oxidative metabolism, and enhance glucose uptake. In vivo studies have shown that 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide can improve glucose homeostasis, increase energy expenditure, and reduce adiposity.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has several advantages for lab experiments. It is a selective ERR agonist, meaning it can activate ERRs without affecting other nuclear receptors. This selectivity allows for specific targeting of ERRs and reduces the potential for off-target effects. Additionally, 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been shown to have good bioavailability and pharmacokinetic properties, making it suitable for in vivo studies.
However, there are also limitations to using 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide in lab experiments. One limitation is its relatively low potency compared to other ERR agonists. This low potency may require higher concentrations of 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide to achieve the desired effects, potentially leading to off-target effects. Additionally, 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been shown to have a short half-life in vivo, which may limit its effectiveness in long-term studies.

Future Directions

There are several future directions for research on 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide. One potential area of research is the role of ERRs in cancer biology. ERRs have been shown to play a role in various cancer types, and targeting ERRs with 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide may have potential therapeutic applications.
Another area of research is the potential use of 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide in metabolic disorders such as diabetes and obesity. 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been shown to improve glucose homeostasis and increase energy expenditure, suggesting it may have potential as a treatment for these disorders.
Finally, further research is needed to optimize the potency and pharmacokinetic properties of 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide. This optimization may lead to the development of more effective ERR agonists with potential therapeutic applications.
Conclusion:
In conclusion, 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide is a sulfonamide derivative that has shown promising potential in various fields of scientific research. Its ability to selectively bind to ERRs and activate transcription has led to its use in various applications, including cancer biology and metabolic disorders. While there are limitations to using 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide in lab experiments, its potential therapeutic applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide involves the reaction of 4-phenoxyaniline with 2,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide. This synthesis method has been reported in various scientific journals and has been shown to yield high purity 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide.

Scientific Research Applications

2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been used in various scientific research applications due to its ability to selectively bind to estrogen-related receptors (ERRs). ERRs are transcription factors that play a crucial role in various physiological processes, including energy metabolism, cell proliferation, and differentiation. 2,5-dimethyl-N-(4-phenoxyphenyl)benzenesulfonamide has been shown to activate ERRs, leading to changes in gene expression and physiological effects.